Cas no 4478-63-1 (Ethanone,1-(3,3-dimethyl-2-oxiranyl)-)

Ethanone,1-(3,3-dimethyl-2-oxiranyl)- Properties

Names and Identifiers

• Ethanone,1-(3,3-dimethyl-2-oxiranyl)-
• 1-(3,3-dimethyloxiran-2-yl)ethanone
• 3,4-epoxy-4-methylpentan-2-one
• 1-(3,3-dimethyloxiran-2-yl)ethan-1-one
• 1-(3,3-dimethyl-oxiranyl)-ethanone
• 2-Pentanone, 3,4-epoxy-4-methyl-
• 3,3-Dimethyl-2-acetyloxirane
• 3,4-epoxy-4-methyl-2-pentanone
• 3,4-epoxy-4-methylpentane-2-one
• 3-Acetyl-2,2-dimethyl-oxiran
• 3-Acetyl-2,2-dimethyloxirane
• 4-methyl-3,4-epoxy-2-pentanone
• 4-Methyl-3,4-epoxypentan-2-one
• EINECS 224-758-9
• Epoxymesityl oxide
• NSC139151
• 4478-63-1
• WLN: T3OTJ B1 B1 CV1
• SCHEMBL4452116
• AKOS016025082
• 2-Pentanone,4-epoxy-4-methyl-
• Ethanone, 1-(3,3-dimethyloxiranyl)-
• 142532-82-9
• NS00046519
• NSC 139151
• Ethanone,3-dimethyloxiranyl)-
• NSC-139151
• 142532-81-8
• NNQKVIBIXATSIX-UHFFFAOYSA-N
• 1-(3,3-Dimethyl-2-oxiranyl)ethanone #
• AI3-03900
• Ethanone, 1-(3,3-dimethyloxiranyl)-, (-)- (9CI)
• DTXSID401032222
• Ethanone, 1-(3,3-dimethyloxiranyl)-, (+)- (9CI)
• +Expand

• InChIKey： NNQKVIBIXATSIX-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10O2/c1-4(7)5-6(2,3)8-5/h5H,1-3H3
• SMILES： CC1(C)OC1C(=O)C

Computed Properties

• Exact Mass: 114.0681
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 114.068
• Heavy Atom Count: 8
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 29.6A^2

Experimental Properties

• LogP: 0.75280
• PSA: 29.6
• Refractive Index: 1.428
• Boiling Point: 140.3ºC at 760mmHg
• Flash Point: 35.3ºC
• Density: 1.001g/cm3